Methyl 3-[(4-methylpiperidine-1-carbonyl)amino]benzoate

• IUPAC Name: methyl 3-[(4-methylpiperidine-1-carbonyl)amino]benzoate
• InChI: InChI=1S/C15H20N2O3/c1-11-6-8-17(9-7-11)15(19)16-13-5-3-4-12(10-13)14(18)20-2/h3-5,10-11H,6-9H2,1-2H3,(H,16,19)
• InChI Key: FADCJVFZKYOMSU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)NC2=CC=CC(=C2)C(=O)OC
• Molecular Formula: C15H20N2O3
• Molecular Weight: 276.33 g/mol

Description

Methyl 3-[(4-methylpiperidine-1-carbonyl)amino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmaceuticals. It is commonly referred to as MPPC and is a white crystalline powder that is soluble in organic solvents. The compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of MPPC is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. It has been found to interact with the GABA receptor, which plays a role in the regulation of neurotransmitter activity in the brain. MPPC has also been shown to inhibit the activity of certain enzymes involved in the synthesis of bacterial cell walls, leading to its antibacterial properties.
Biochemical and Physiological Effects
MPPC has been found to exhibit a range of biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects, making it a potential treatment for pain and inflammation-related conditions. Additionally, MPPC has been found to exhibit antibacterial, antifungal, and antiviral properties, making it a potential treatment for infectious diseases. MPPC has also been shown to have anxiolytic and sedative effects, making it a potential treatment for anxiety-related conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPPC in lab experiments is its versatility. It has been found to exhibit a range of biochemical and physiological effects, making it a useful tool for studying various biological processes. Additionally, the synthesis method for MPPC has been optimized to achieve high yields and purity of the final product, making it readily available for research purposes. However, one limitation of using MPPC in lab experiments is its potential toxicity. Further research is needed to determine the safe dosage range for MPPC and its potential side effects.

Future Directions

There are several future directions for research on MPPC. One area of interest is its potential use as a treatment for infectious diseases. MPPC has been shown to exhibit antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. Additionally, further research is needed to fully understand the mechanism of action of MPPC and its potential applications in the treatment of pain, inflammation, and anxiety-related conditions.

Synthesis Methods

The synthesis of MPPC involves the reaction of 4-methylpiperidine-1-carbonyl chloride with methyl 3-aminobenzoate. The reaction takes place in the presence of a base such as triethylamine, and the resulting product is purified through recrystallization or chromatography. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

MPPC has been studied extensively for its potential applications in the field of pharmaceuticals. It has been found to exhibit antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. Additionally, MPPC has been shown to have analgesic and anti-inflammatory effects, making it a potential treatment for pain and inflammation-related conditions.